
1,1-Dimethyl-3-phenylpropyl acetate literature
review

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1,1-Dimethyl-3-phenylpropyl

acetate

Cat. No.: B085564 Get Quote

An In-depth Technical Guide to 1,1-Dimethyl-3-phenylpropyl Acetate

This technical guide provides a comprehensive literature review of 1,1-Dimethyl-3-
phenylpropyl acetate, also known as 2-methyl-4-phenyl-2-butyl acetate (CAS No. 103-07-1).

It is intended for researchers, scientists, and drug development professionals, detailing its

chemical properties, synthesis, spectroscopic data, and biological activities.

Chemical and Physical Properties
1,1-Dimethyl-3-phenylpropyl acetate is a colorless liquid with a characteristic jasmine and

hyacinth-like aroma, complemented by a slight rosy undertone.[1] It is soluble in oils and

ethanol but insoluble in water.[1]
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Property Value Source(s)

Molecular Formula C₁₃H₁₈O₂ [2]

Molecular Weight 206.28 g/mol [2]

CAS Number 103-07-1 [2]

Appearance Colorless liquid [1]

Odor
Jasmine and hyacinth-like,

slightly rosy
[1]

Boiling Point 243-244 °C at 760 mmHg [2]

Density 0.986-0.990 g/cm³ at 15 °C [2]

Refractive Index 1.488-1.490 [2]

Solubility
Insoluble in water; Soluble in

oils and ethanol
[1]

Synthesis of 1,1-Dimethyl-3-phenylpropyl Acetate
The synthesis of 1,1-Dimethyl-3-phenylpropyl acetate is typically achieved through a two-

step process. First, the precursor alcohol, 2-methyl-4-phenyl-2-butanol, is synthesized. This is

followed by the acetylation of the tertiary alcohol to yield the final ester product.

Step 1: Synthesis of 2-Methyl-4-phenyl-2-butanol
A common method for the synthesis of the precursor alcohol, 2-methyl-4-phenyl-2-butanol, is

the Grignard reaction between benzylmagnesium halide and isobutylene oxide.

Experimental Protocol:

Preparation of Benzylmagnesium Bromide: A suspension of magnesium (88.71 g) in

tetrahydrofuran (1500 mL) is placed in a flask, and a small amount of iodine (0.50 g) is

added to initiate the reaction. Benzyl bromide (250.00 g) is then added gradually, maintaining

the reaction temperature between 46 °C and 56 °C.
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Grignard Reaction: After the formation of the Grignard reagent, the mixture is cooled, and

isobutylene oxide is added. The reaction is stirred for a further 2 hours at 0°C.

Work-up and Purification: The reaction is quenched by the addition of a saturated ammonium

chloride solution (400 mL). Toluene (200 mL) is added, and the organic phase is separated.

The organic layer is washed twice with saturated ammonium chloride solution (400 mL

each). After drying over magnesium sulfate, the product is purified by distillation in vacuo to

yield 2-methyl-4-phenyl-2-butanol with a purity of >97%.[3]

Step 2: Acetylation of 2-Methyl-4-phenyl-2-butanol
The final step is the acetylation of the tertiary alcohol, 2-methyl-4-phenyl-2-butanol, to form 1,1-
dimethyl-3-phenylpropyl acetate. A general and effective method for the acetylation of

tertiary alcohols involves the use of acetic anhydride with a catalytic amount of 4-

(dimethylamino)pyridine (DMAP) or in the presence of a base like pyridine.

Representative Experimental Protocol:

Reaction Setup: The precursor alcohol, 2-methyl-4-phenyl-2-butanol (1.0 equivalent), is

dissolved in a suitable anhydrous solvent such as dichloromethane (DCM) or pyridine.

Addition of Reagents: Acetic anhydride (1.5-2.0 equivalents per hydroxyl group) is added to

the solution. If not using pyridine as the solvent, a catalytic amount of 4-

(dimethylamino)pyridine (DMAP) is also added. The reaction mixture is stirred at room

temperature.

Reaction Monitoring and Work-up: The progress of the reaction is monitored by thin-layer

chromatography (TLC). Once the starting material is consumed, the reaction is quenched by

the addition of methanol.

Purification: The solvent is removed under reduced pressure. The residue is then dissolved

in an organic solvent like ethyl acetate and washed sequentially with 1 M HCl, water,

saturated aqueous NaHCO₃, and brine. The organic layer is dried over anhydrous Na₂SO₄,

filtered, and concentrated. The crude product is then purified by silica gel column

chromatography to yield 1,1-dimethyl-3-phenylpropyl acetate.[4][5][6]

Synthesis Workflow Diagram:
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Step 1: Synthesis of Precursor Alcohol

Step 2: Acetylation

Benzyl Bromide Benzylmagnesium Bromide + Mg, THF

Magnesium

2-Methyl-4-phenyl-2-butanol + Isobutylene Oxide

Isobutylene Oxide

1,1-Dimethyl-3-phenylpropyl
Acetate

 + Acetic Anhydride

Acetic Anhydride

Pyridine/DMAP  (catalyst)

Click to download full resolution via product page

Synthesis of 1,1-Dimethyl-3-phenylpropyl Acetate

Spectroscopic Data
Detailed spectroscopic data is essential for the characterization of 1,1-Dimethyl-3-
phenylpropyl acetate. While full spectra may require access to specialized databases, key

spectral information has been reported.
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Spectroscopic Data Observed Features Source(s)

¹H NMR
Data available on

SpectraBase.
[2]

¹³C NMR
Data available on

SpectraBase.
[2]

Mass Spectrometry (MS)
Top 5 Peaks (m/z): 131.0,

43.0, 91.0, 146.0, 65.0
[2]

Infrared (IR) Spectroscopy
Vapor phase IR spectra are

available.
[2]

Biological Activity and Toxicity
1,1-Dimethyl-3-phenylpropyl acetate is used as a fragrance ingredient. Its safety has been

evaluated through various toxicological studies.

Test Result Source(s)

Genotoxicity/Cytotoxicity

Negative in the BlueScreen

assay for both genotoxicity and

cytotoxicity.

[2]

Acute Toxicity
Data evaluated in a toxicologic

and dermatologic review.
[4][7]

Skin Irritation
Data evaluated in a toxicologic

and dermatologic review.
[4][7]

Skin Sensitization
Data evaluated in a toxicologic

and dermatologic review.
[4][7]

Experimental Protocols for Toxicity Assessment:

Skin Sensitization (Local Lymph Node Assay - LLNA): The LLNA is a murine model used to

assess the skin sensitization potential of chemicals. It measures lymphocyte proliferation in

the draining lymph nodes following topical application of the test substance. The
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concentration of the chemical required to induce a stimulation index of three (EC3) is

determined to compare the relative potency of sensitizers.[8][9][10]

Skin Irritation (Draize Test): The Draize test involves applying a substance to the skin of

rabbits and observing for signs of irritation, such as erythema and edema, over a period of

time.[11][12][13]

Logical Relationship for Safety Assessment:

1,1-Dimethyl-3-phenylpropyl
Acetate

Genotoxicity Assay
(BlueScreen)
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Skin Sensitization
(e.g., LLNA)
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Skin Irritation
(e.g., Draize Test)
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Overall Safety Profile

Contributes toContributes to Contributes to
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Safety Assessment Workflow

Signaling Pathways and Mechanism of Action
Currently, there is no publicly available literature detailing specific signaling pathways or

molecular mechanisms of action for 1,1-Dimethyl-3-phenylpropyl acetate beyond its role as a

fragrance and flavoring agent and the general toxicity assessments. Its biological effects are

primarily related to its organoleptic properties and its potential for skin irritation or sensitization

upon topical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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